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Compound of Interest

Compound Name: cis-2-Heptene

Cat. No.: B123394 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of cis-2-Heptene

This guide provides a comprehensive overview of the core chemical and physical properties of

cis-2-Heptene, tailored for researchers, scientists, and professionals in drug development. It

includes detailed data, experimental methodologies, and visual workflows to facilitate a deeper

understanding of this compound.

Introduction
Cis-2-Heptene, also known as (Z)-2-Heptene, is an unsaturated hydrocarbon classified as an

alkene.[1] Its structure consists of a seven-carbon chain with a double bond located between

the second and third carbon atoms. The "cis" or "(Z)" designation indicates that the alkyl groups

on the double-bonded carbons are on the same side of the double bond, resulting in a bent

molecular geometry that influences its physical characteristics.[1] This colorless liquid serves

as an intermediate in various organic syntheses.[1][2] Its reactivity is characteristic of alkenes,

readily undergoing addition reactions across the double bond.[1]
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Identifier Value

Molecular Formula C₇H₁₄[1][3][4][5][6][7][8]

Molecular Weight 98.19 g/mol [4][5][6][9]

IUPAC Name (Z)-hept-2-ene[6][8]

CAS Number 6443-92-1[2][4][5]

Synonyms
(2Z)-2-Heptene, (Z)-Hept-2-ene, (2Z)-hept-2-

ene[1][6]

SMILES CCCCC=CC[8]

InChI Key OTTZHAVKAVGASB-HYXAFXHYSA-N[10]

Physical Properties
The physical characteristics of cis-2-Heptene are summarized in the table below. These

properties are crucial for its handling, storage, and application in experimental settings.

Property Value

Appearance Clear, colorless liquid[4][7]

Boiling Point 98-99 °C (at 760 mmHg)[4][8][9][11][12]

Melting Point -109.15 °C to -123 °C[2][3][11][12]

Density 0.708 g/mL at 25 °C[4][11][12]

Refractive Index n20/D 1.407[4][11][12]

Vapor Pressure 87 mmHg at 37.7 °C[11]

Flash Point -6 °C (21.2 °F) - closed cup

Solubility

Insoluble in water.[1][2] Soluble in acetone,

alcohol, benzene, chloroform, and ether.[4][7]

[11][12][13]
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Experimental Protocols
Detailed methodologies for determining the key physical properties of liquid compounds like

cis-2-Heptene are outlined below.

Determination of Density
The density of a liquid is determined by measuring the mass of a known volume.

Methodology:

Tare Balance: Place a clean, dry measuring cylinder or pycnometer (density bottle) on a

digital balance and zero the reading.[14]

Measure Volume: Accurately dispense a specific volume of cis-2-Heptene (e.g., 10 mL) into

the measuring cylinder. Read the volume from the bottom of the meniscus with the eye level

to the liquid surface to avoid parallax error.[14][15]

Measure Mass: Place the measuring cylinder containing the liquid back on the tared balance

and record the mass.[14]

Calculate Density: Use the formula: Density (ρ) = Mass (m) / Volume (V).[14][16]

Repeat: For accuracy, the measurement should be repeated multiple times, and the average

value should be calculated.[14]
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Workflow: Density Determination

Place empty measuring cylinder on balance and tare

Add a known volume (V) of cis-2-Heptene

Step 1

Record the mass (m) of the liquid

Step 2

Calculate Density (ρ = m/V)

Step 3

Record Result

Step 4

Click to download full resolution via product page

Workflow for liquid density determination.

Determination of Boiling Point (Micro Method)
The capillary method is a common and efficient technique for determining the boiling point of a

small liquid sample.[17]

Methodology:

Sample Preparation: Place a small amount (a few milliliters) of cis-2-Heptene into a small

test tube.[18]
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Capillary Insertion: Place a capillary tube, sealed at one end, into the test tube with the open

end submerged in the liquid and the sealed end upwards.[18]

Apparatus Setup: Attach the test tube to a thermometer and immerse the setup in a heating

bath (e.g., a Thiele tube with heating oil or a MelTemp apparatus).[18][19] The thermometer

bulb should be level with the liquid in the test tube.

Heating: Heat the bath slowly and evenly.[18] As the temperature rises, air trapped in the

capillary tube will be expelled, seen as a slow stream of bubbles.

Observation: When the boiling point is reached, a rapid and continuous stream of bubbles

will emerge from the capillary tube.[17][20]

Recording Temperature: Turn off the heat and allow the apparatus to cool slowly. The boiling

point is the temperature at which the bubbling stops and the liquid begins to enter the

capillary tube.[17][18][20]
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Workflow: Boiling Point Determination (Capillary Method)

Place liquid in test tube with inverted capillary

Heat apparatus slowly in a heating bath

Setup

Observe for a rapid, continuous stream of bubbles

Heating

Turn off heat and allow to cool

At Boiling Point

Record temperature when liquid enters capillary

Cooling & Observation

Click to download full resolution via product page

Workflow for boiling point determination.

Purity and Compositional Analysis
Gas chromatography (GC) is a standard technique for separating and analyzing volatile

compounds like alkenes.[21][22] It can be used to determine the purity of a cis-2-Heptene
sample and to separate it from its isomers (e.g., trans-2-Heptene, 1-Heptene).

Methodology:
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Sample Preparation: Prepare a dilute solution of the cis-2-Heptene sample in a suitable

volatile solvent.

Injection: Inject a small volume (typically 1-2 µL) of the prepared sample into the gas

chromatograph's injection port.[23] The high temperature of the port vaporizes the sample.

Separation: A carrier gas (e.g., Helium, Nitrogen) flows through the GC column. The

components of the sample are separated based on their boiling points and interactions with

the stationary phase inside the column.[21] More volatile compounds or those with weaker

interactions travel faster.

Detection: As each component elutes from the column, it is detected by a detector (e.g.,

Flame Ionization Detector - FID). The detector generates a signal proportional to the amount

of the component.

Analysis: The output, a chromatogram, shows peaks corresponding to each separated

component. The retention time (time taken to elute) helps identify the component, and the

area under the peak corresponds to its relative amount in the mixture.[23]
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Workflow: Gas Chromatography (GC) Analysis

Prepare dilute sample of cis-2-Heptene

Inject sample into GC

Vaporization & Separation in Column

Detection (e.g., FID)

Generate Chromatogram

Analyze Retention Time & Peak Area

Determine Purity & Composition

Click to download full resolution via product page

Workflow for GC analysis of alkenes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b123394#cis-2-heptene-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b123394#cis-2-heptene-chemical-and-physical-properties
https://www.benchchem.com/product/b123394#cis-2-heptene-chemical-and-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b123394?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

